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Introduction

Safimaltib (JNJ-67856633) is a first-in-class, orally active, and selective allosteric inhibitor of
the mucosa-associated lymphoid tissue lymphoma translocation protein 1 (MALT1) protease.[1]
MALT1 is a key component of the CARD11-BCL10-MALT1 (CBM) complex, which is a critical
mediator of the nuclear factor kappa B (NF-kB) signaling pathway.[2] The NF-kB pathway is
constitutively activated in various B-cell malignancies, such as Activated B-Cell like (ABC)
subtype of Diffuse Large B-cell Lymphoma (DLBCL), and plays a crucial role in the proliferation
and survival of these cancer cells.[3] Safimaltib, by inhibiting the proteolytic activity of MALT1,
effectively downregulates NF-kB signaling, leading to apoptosis and inhibition of tumor cell
growth.[2] This technical guide provides a comprehensive overview of the target validation of
Safimaltib in cancer cell lines, summarizing key quantitative data, detailing experimental
protocols, and visualizing the associated signaling pathways and workflows.

Data Presentation
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Table 1: Biochemical Activity of Safimaltib

Assay Type Target IC50 (pM) Notes
) ) Allosteric mechanism
Biochemical Assay MALT1 0.0224 o
of inhibition.[1]
) ) E397A-mutated Demonstrates
Biochemical Assay 0.936 o
MALT1 allosteric binding.[1]

Table 2: In Vitro Activity of Safimaltib in ABC-DLBCL
Cancer Cell Lines
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. Mutation . -~
Cell Line Assay Type Endpoint Finding
Status
) ) Safimaltib shows
Proliferation o ) o ]
OCI-Ly3 CD79b, CARD11 A Antiproliferative antiproliferative
ssa
Y activity.[1]
] ] Safimaltib shows
Proliferation o ) o )
OClI-Ly10 CD79% Antiproliferative antiproliferative
Assay o
activity.[1]
Safimaltib shows
Proliferation o ) o ]
TMD8 CD79b Antiproliferative antiproliferative
Assay o
activity.[1]
) ) Safimaltib shows
Proliferation o ) o )
HBL-1 CD79b Antiproliferative antiproliferative
Assay .
activity.[1]
) ] Safimaltib shows
- Proliferation o ) o ]
REC-1 Not specified Antiproliferative antiproliferative
Assay o
activity.[1]
Decreased levels
MALT1 Substrate of cleaved
OCl-Ly3 CD79b, CARD11 BCL10, RelB
Cleavage BCL10 and RelB.
[1]
Cytokine Decreased levels
OCl-Ly3 CD79b, CARD11 IL-10
Release of IL-10.[1]
Safimaltib shows
antiproliferative
TMD8 (BTK CD79b, BTK Proliferation o ) activity in a
Antiproliferative
mutant) C481S Assay model of BTK
inhibitor

resistance.[1]

TMD8 (CARD11

mutant)

CD79b, CARD11
L225LI

Proliferation

Assay

Antiproliferative

Safimaltib shows
antiproliferative

activity in a
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model of BTK
inhibitor

resistance.[1]

Table 3: In Vivo Efficacy of Safimaltib in ABC-DLBCL
Xenograft Models

Model

Treatment

Endpoint

Finding

CARD11-mutant ABC-
DLBCL (mouse)

1, 3, 10, 30, 100
mg/kg b.i.d. x 28 days

Tumor Growth

Inhibition

Dose-dependent
tumor growth
inhibition.[1]

CARD11-mutant ABC-
DLBCL (mouse)

60 mg/kg g.d. x 28
days

Tumor Growth
Inhibition

Dose-dependent
tumor growth
inhibition.[1]

CARD11-mutant ABC-

Single dose

Pharmacodynamic

Decreased tumor
levels of uncleaved
BCL10 and decreased

DLBCL (mouse) Response serum levels of IL-10
at 24 hours post-dose.
[1]

LY-24-0064 (PDX, 10, 30, 100 mg/kg p.o. ] o Demonstrated

] Antitumor Activity ] o
CARD11-mutant) b.i.d. antitumor activity.[1]
LY-2298 (PDX, 10, 30, 100 mg/kg p.o. ] o Demonstrated
Antitumor Activity

CD79b-mutant)

b.i.d.

antitumor activity.[1]

Experimental Protocols

MALT1 Biochemical Assay

This protocol outlines a fluorogenic assay to determine the in vitro potency of Safimaltib

against MALT1 protease.

Materials:

e Recombinant human MALT1 enzyme
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Fluorogenic MALT1 substrate (e.g., Ac-LRSR-AMC)

Assay Buffer: 50 mM HEPES (pH 7.4), 150 mM NacCl, 10 mM DTT, 0.01% Tween-20

Safimaltib (or other test compounds) dissolved in DMSO

384-well, black, low-volume assay plates

Fluorescence plate reader
Procedure:

o Prepare serial dilutions of Safimaltib in DMSO. Further dilute the compounds in Assay
Buffer to the desired final concentrations.

o Add the diluted compounds to the assay plate. Include DMSO-only wells as a negative
control (100% activity) and a known MALT1 inhibitor as a positive control.

e Add recombinant MALT1 enzyme to all wells except for the blank controls.

 Incubate the plate at room temperature for 15-30 minutes to allow for compound binding to
the enzyme.

« Initiate the reaction by adding the fluorogenic MALT1 substrate to all wells.

o Immediately measure the fluorescence intensity (e.g., Excitation: 360 nm, Emission: 460 nm)
at time zero and then kinetically over a period of 60-120 minutes at room temperature.

o Calculate the reaction rate (slope of the linear portion of the fluorescence versus time curve).

o Determine the percent inhibition for each Safimaltib concentration relative to the DMSO
control.

» Plot the percent inhibition against the logarithm of the Safimaltib concentration and fit the
data to a four-parameter logistic equation to determine the IC50 value.

Cell Proliferation Assay (MTT Assay)
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This protocol describes the use of the MTT assay to assess the antiproliferative effect of
Safimaltib on ABC-DLBCL cell lines.

Materials:

ABC-DLBCL cell lines (e.g., OCI-Ly3, OCI-Ly10, TMDS8, HBL-1)

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-
Streptomycin)

Safimaltib

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

Solubilization buffer (e.g., 10% SDS in 0.01 M HCI)
96-well cell culture plates

Microplate reader

Procedure:

Seed the ABC-DLBCL cells into 96-well plates at a predetermined optimal density (e.qg.,
5,000-10,000 cells/well) in complete culture medium.

Incubate the plates for 24 hours at 37°C in a 5% CO2 incubator.

Prepare serial dilutions of Safimaltib in complete culture medium and add them to the
respective wells. Include a vehicle control (DMSO) and a positive control for cell death.

Incubate the plates for an additional 72-96 hours.

Add MTT solution to each well (10% of the total volume) and incubate for 4 hours at 37°C,
allowing for the formation of formazan crystals.

Add solubilization buffer to each well to dissolve the formazan crystals.
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Incubate the plates overnight at 37°C.

Measure the absorbance at 570 nm using a microplate reader.

Calculate the percentage of cell viability for each treatment group relative to the vehicle
control.

Plot the percentage of viability against the logarithm of Safimaltib concentration and
determine the IC50 value.

Western Blot for MALT1 Substrate Cleavage

This protocol details the detection of cleaved MALT1 substrates, such as BCL10 and RelB, in

cancer cell lines following treatment with Safimaltib.

Materials:

ABC-DLBCL cell lines

Safimaltib

Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors
Protein quantification assay (e.g., BCA assay)

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies against cleaved BCL10, total BCL10, cleaved RelB, total RelB, and a
loading control (e.g., GAPDH or 3-actin)

HRP-conjugated secondary antibodies

Chemiluminescent substrate
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e Imaging system
Procedure:

o Treat ABC-DLBCL cells with various concentrations of Safimaltib for a specified time (e.g.,
24 hours).

o Harvest the cells and lyse them in ice-cold lysis buffer.

o Determine the protein concentration of each lysate.

o Denature the protein samples by boiling in Laemmli buffer.

o Separate the proteins by SDS-PAGE.

o Transfer the separated proteins to a PVDF or nitrocellulose membrane.

e Block the membrane with blocking buffer for 1 hour at room temperature.
e Incubate the membrane with the primary antibodies overnight at 4°C.

e Wash the membrane with TBST.

 Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour
at room temperature.

o Wash the membrane again with TBST.

e Add the chemiluminescent substrate and visualize the protein bands using an imaging
system.

e Quantify the band intensities to determine the ratio of cleaved to total BCL10 and RelB.

In Vivo Xenograft Model

This protocol describes the establishment of an ABC-DLBCL xenograft model in mice to
evaluate the in vivo efficacy of Safimaltib.

Materials:
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Immunocompromised mice (e.g., NOD/SCID or NSG mice)
ABC-DLBCL cell lines (e.g., OCI-Ly3, OCI-Ly10)

Matrigel (optional)

Safimaltib formulation for oral administration

Vehicle control

Calipers for tumor measurement

Procedure:

Subcutaneously inject a suspension of ABC-DLBCL cells (e.g., 5-10 x 1076 cells) mixed with
or without Matrigel into the flank of the immunocompromised mice.

Monitor the mice for tumor growth.

Once the tumors reach a palpable size (e.g., 100-200 mm3), randomize the mice into
treatment and control groups.

Administer Safimaltib orally (p.o.) at the desired doses and schedule (e.g., once or twice
daily). Administer the vehicle to the control group.

Measure the tumor volume using calipers at regular intervals (e.g., every 2-3 days). Tumor
volume can be calculated using the formula: (Length x Width?) / 2.

Monitor the body weight of the mice as a measure of toxicity.

At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g.,
pharmacodynamic marker analysis by western blot or immunohistochemistry).

Calculate the tumor growth inhibition (TGI) for each treatment group compared to the vehicle
control group.

Mandatory Visualization
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Caption: Safimaltib's mechanism of action in the NF-kB signaling pathway.
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Caption: Experimental workflow for Safimaltib target validation.
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Caption: Logical relationship of Safimaltib's therapeutic rationale.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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